Cas no 139428-88-9 (1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-)

1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)- structure
139428-88-9 structure
Product Name:1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-
CAS No:139428-88-9
MF:C5H13NOS2
MW:167.292818784714
CID:1270080
Update Time:2024-08-03

1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-
    • 1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)- (9CI)
    • Inchi: 1S/C5H13NOS2/c1-9(7)3-2-5(6)4-8/h5,8H,2-4,6H2,1H3/t5-,9?/m0/s1
    • InChI Key: NIAJBPNCQFEPJW-GXRJOMEUSA-N
    • SMILES: C(S)[C@@H](N)CCS(C)=O

Computed Properties

  • Exact Mass: 167.04399

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 354.0±37.0 °C(Predicted)
  • PSA: 43.09
  • pka: 9.83±0.10(Predicted)
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